Cas no 2171589-94-7 (3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}oxolane-2-carboxylic acid)

• Product Name: 3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}oxolane-2-carboxylic acid
• CAS No: 2171589-94-7
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 6592761
• PubChem ID: 165576808
• Update Time: 2025-05-21

3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}oxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}oxolane-2-carboxylic acid
• 2171589-94-7
• 3-{2-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}oxolane-2-carboxylic acid
• EN300-1540099

• Inchi： 1S/C27H30N2O6/c30-23(28-22-11-14-34-24(22)25(31)32)15-27(12-5-6-13-27)29-26(33)35-16-21-19-9-3-1-7-17(19)18-8-2-4-10-20(18)21/h1-4,7-10,21-22,24H,5-6,11-16H2,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： PFQITGPOFGVPPU-UHFFFAOYSA-N
• SMILES： O1CCC(C1C(=O)O)NC(CC1(CCCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 114Ų

Additional information on 3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}oxolane-2-carboxylic acid

3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}oxolane-2-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 2171589-94-7, known as 3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}oxolane-2-carboxylic acid, is a highly specialized molecule with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural features and promising pharmacological properties. In this article, we delve into the structural characteristics, synthesis methods, pharmacological activities, and potential applications of this compound, supported by the latest research findings.

The chemical structure of this compound is a testament to its complexity and functionality. It consists of a cyclopentane ring substituted with an acetamide group, which is further connected to a fluorenylmethoxycarbonyl (Fmoc) group. The Fmoc group is a well-known protecting group in peptide synthesis, indicating that this compound may have applications in peptide chemistry or drug delivery systems. Additionally, the oxolane (tetrahydrofuran) ring fused with a carboxylic acid group suggests potential involvement in bioactive molecules or polymer chemistry.

Recent studies have highlighted the importance of fluorenylmethoxycarbonyl (Fmoc) groups in drug design and delivery systems. The Fmoc group is not only a protective group but also serves as a versatile moiety for modifying drug molecules to enhance their pharmacokinetic properties. Research has shown that Fmoc-containing compounds can improve drug solubility, stability, and bioavailability, making them attractive candidates for therapeutic applications.

The synthesis of this compound involves a multi-step process that combines organic synthesis techniques with peptide chemistry methodologies. Key steps include the formation of the cyclopentane ring, introduction of the Fmoc group, and subsequent coupling reactions to form the acetamide linkage. The use of advanced catalytic systems and purification techniques ensures high yields and purity of the final product. Recent advancements in catalytic asymmetric synthesis have further enhanced the efficiency of such processes, making large-scale production feasible.

From a pharmacological perspective, this compound exhibits promising biological activity in preclinical studies. Research indicates that it may possess anti-inflammatory, antioxidant, or anticancer properties due to its structural similarity to known bioactive molecules. For instance, studies have shown that analogs of this compound can inhibit specific enzymes involved in inflammatory pathways or modulate cellular signaling cascades associated with cancer progression.

The application of this compound extends beyond pharmaceuticals. Its unique structure makes it a candidate for use in materials science, particularly in the development of biodegradable polymers or drug delivery systems. The oxolane ring and carboxylic acid group provide opportunities for polymerization reactions, leading to materials with tailored mechanical and degradation properties.

In conclusion, 3-{2-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}oxolane-2-carboxylic acid represents a cutting-edge molecule with diverse potential applications. Its complex structure, functional groups, and promising biological activity position it as a valuable asset in both academic research and industrial development. As research continues to uncover its full potential, this compound is expected to play a pivotal role in advancing therapeutic interventions and material innovations.